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Compound of Interest

Compound Name: 1,2-Diiodopropane

Cat. No.: B3344142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for

1,2-diiodopropane (CAS No. 598-29-8). It is intended for use by qualified individuals trained in

handling hazardous chemicals. Specific safety data for 1,2-diiodopropane is limited; therefore,

information from structurally related compounds has been included for guidance. All users

should consult a comprehensive Safety Data Sheet (SDS) from their supplier and conduct a

thorough risk assessment before handling this chemical.

Chemical and Physical Properties
1,2-Diiodopropane is a halogenated hydrocarbon.[1][2] While extensive experimental data is

not available, the following table summarizes its known and computed physical and chemical

properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3344142?utm_src=pdf-interest
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://www.benchchem.com/product/b3344142?utm_src=pdf-body
https://nmu-mi.newlook.safecollegessds.com/document/repo/05546ead-cfd8-4118-b287-aefb621b1b81
https://wap.guidechem.com/encyclopedia/1-2-diiodopropane-dic387881.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3344142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C3H6I2 [1][2]

Molecular Weight 295.89 g/mol [1][2]

CAS Number 598-29-8 [1][2]

Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Hazard Identification and GHS Classification
A specific Globally Harmonized System (GHS) classification for 1,2-diiodopropane is not

readily available. However, based on the classification of its isomers, 1,3-diiodopropane and

2,2-diiodopropane, the following hazards can be anticipated.

Note: The following classification is inferred from related compounds and should be used for

guidance only. A formal classification for 1,2-diiodopropane has not been established.
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Hazard Class
Hazard
Statement

Signal Word Pictogram Inferred From

Skin

Corrosion/Irritatio

n, Category 2

H315: Causes

skin irritation
Warning

Exclamation

Mark

1,3-

Diiodopropane[3]

Serious Eye

Damage/Eye

Irritation,

Category 2

H319: Causes

serious eye

irritation

Warning
Exclamation

Mark

1,3-

Diiodopropane[3]

Specific Target

Organ Toxicity —

Single Exposure,

Category 3

(Respiratory

system)

H335: May

cause respiratory

irritation

Warning
Exclamation

Mark

1,3-

Diiodopropane[3]

Acute Toxicity,

Oral, Category 4

H302: Harmful if

swallowed
Warning

Exclamation

Mark

2,2-

Diiodopropane[4]

Acute Toxicity,

Dermal,

Category 4

H312: Harmful in

contact with skin
Warning

Exclamation

Mark

2,2-

Diiodopropane[4]

Acute Toxicity,

Inhalation,

Category 4

H332: Harmful if

inhaled
Warning

Exclamation

Mark

2,2-

Diiodopropane[4]

Flammable

Liquids

Combustible

liquid
Warning Flame

2,2-

Diiodopropane[4]

Potential Health Hazards Visualization

The following diagram illustrates the potential health hazards associated with 1,2-
diiodopropane based on data from its isomers.
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Exposure Routes

Potential Health Effects

Inhalation

Respiratory Irritation

Harmful if Inhaled

Skin Contact

Skin Irritation

Harmful in Contact with Skin

Eye Contact

Serious Eye Irritation

Ingestion

Harmful if Swallowed

Click to download full resolution via product page

Caption: Potential health hazards of 1,2-diiodopropane based on isomer data.

Toxicological Information
There is no specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50

(Lethal Concentration, 50%), available for 1,2-diiodopropane. Toxicological studies on

structurally similar compounds suggest that it may be harmful if swallowed, inhaled, or

absorbed through the skin.
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Studies on related compounds like 1,2-dichloropropane and 1,2-dibromo-3-chloropropane

indicate potential for liver and kidney toxicity, as well as carcinogenic effects with chronic

exposure.[5][6] However, it is crucial to note that these are different chemical entities, and their

toxicity profiles may not be directly applicable to 1,2-diiodopropane.

Experimental Protocols
No specific experimental protocols for the safety and toxicological assessment of 1,2-
diiodopropane were identified in the public domain. Standard OECD guidelines for testing of

chemicals for acute oral, dermal, and inhalation toxicity, as well as for skin and eye irritation,

would be appropriate methodologies to determine the specific hazards of this compound.

Handling and Storage
Based on the inferred hazards and information for related compounds, the following handling

and storage procedures are recommended:

Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[7] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g.,

nitrile), safety goggles, and a lab coat.[7] Avoid breathing vapors or mist.[7] Wash hands

thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] Keep

away from heat, sparks, and open flames. Protect from light, as iodo-compounds can be

light-sensitive.[8]

First Aid Measures
In the event of exposure, seek immediate medical attention and provide the attending physician

with the substance's identity.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[7] If not breathing, give artificial respiration.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[7]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7]

Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by

mouth to an unconscious person.

Fire and Explosion Hazard
Flammability: May be a combustible liquid.[4]

Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[3]

Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and

hydrogen iodide upon combustion.[7]

NFPA 704 Rating
A specific National Fire Protection Association (NFPA) 704 rating for 1,2-diiodopropane is not

available. Based on data for related compounds, a rating would likely indicate moderate health

and flammability hazards. A proper risk assessment should be conducted to determine

appropriate fire safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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